![molecular formula C21H22ClFN2O3 B2369810 Phenyl 4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxylate CAS No. 1797790-91-0](/img/structure/B2369810.png)
Phenyl 4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The InChI code for a related compound, 4-[(2-Chloro-6-fluorophenyl)methyl]piperidine hydrochloride, is 1S/C12H15ClFN.ClH/c13-11-2-1-3-12(14)10(11)8-9-4-6-15-7-5-9;/h1-3,9,15H,4-8H2;1H . This provides some insight into the molecular structure of compounds in this family.Physical And Chemical Properties Analysis
The physical form of a related compound, 4-[(2-Chloro-6-fluorophenyl)methyl]piperidine hydrochloride, is solid . It has a molecular weight of 264.17 . The storage temperature is recommended to be at refrigerator levels .Scientific Research Applications
Aurora Kinase Inhibition
Compounds including Phenyl 4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxylate have been investigated for their ability to inhibit Aurora A kinase, showing potential utility in treating cancer due to their inhibitory effects on this specific kinase, which plays a crucial role in the mitotic process. Such inhibition suggests a promising approach for targeted cancer therapy (ロバート ヘンリー,ジェームズ, 2006).
Medicinal Chemistry Synthesis
Research on the compound's derivatives, including its involvement in the synthesis of oxindoles through palladium-catalyzed CH functionalization, highlights its role in medicinal chemistry. This process utilizes the compound in a series of reactions that contribute to the synthesis of molecules with potential therapeutic applications, demonstrating the compound's versatility in drug synthesis and development (J. Magano, E. Kiser, Russell James Shine, Michael H. Chen, 2014).
Structural Analysis
Structural analysis and determination of absolute configurations of similar piperidine derivatives have provided insights into the geometric and stereoelectronic characteristics of these molecules. Such studies are crucial for understanding the biological activity and interaction mechanisms of the compound and its derivatives, offering a foundation for designing more effective and selective therapeutic agents (O. Peeters, N. Blaton, C. J. Ranter, 1994).
Asymmetric Synthesis
The asymmetric synthesis of polysubstituted piperidines from Baylis–Hillman adducts involving derivatives of this compound has been explored. This method provides an efficient route to biologically interesting piperidines with controlled stereochemistry, which is essential for the development of new pharmaceuticals with specific biological activities (Mateo M Salgado, Alejandro Manchado, Carlos T. Nieto, D. Díez, N. Garrido, 2019).
Analgesic and Neuroleptic Activity
Research into N-butyrophenone prodine-like compounds, which are structurally related to this compound, has revealed combined analgesic and neuroleptic activities. These findings suggest potential dual therapeutic applications, emphasizing the compound's significance in the development of multifunctional drugs (M. A. Iorio, T. P. Reymer, V. Frigeni, 1987).
Safety and Hazards
For the related compound, 4-[(2-Chloro-6-fluorophenyl)methyl]piperidine hydrochloride, the safety information includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P280, P301, P301, P302, P305, P312, P338, P351, P352 . It’s important to note that these may not directly apply to Phenyl 4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxylate, but they give an idea of the safety considerations for similar compounds.
properties
IUPAC Name |
phenyl 4-[[[2-(2-chloro-6-fluorophenyl)acetyl]amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClFN2O3/c22-18-7-4-8-19(23)17(18)13-20(26)24-14-15-9-11-25(12-10-15)21(27)28-16-5-2-1-3-6-16/h1-8,15H,9-14H2,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYNZAJEJCAMJK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC2=C(C=CC=C2Cl)F)C(=O)OC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClFN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.